1-Allylcyclohexanol

• IUPAC Name: 1-prop-2-enylcyclohexan-1-ol
• InChI: InChI=1S/C9H16O/c1-2-6-9(10)7-4-3-5-8-9/h2,10H,1,3-8H2
• InChI Key: ZSLKGUQYEQVKQE-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCCC1)O
• Molecular Formula: C9H16O
• DSSTOX Substance ID: DTXSID20149980
• Molecular Weight: 140.22 g/mol
• CAS RN: 1123-34-8

Description

1-Allylcyclohexanol is a chemical compound with the molecular formula C9H16O. It is also known by other names such as 1-prop-2-enylcyclohexan-1-ol and 1-Allyl-1-cyclohexanol. The molecular weight of this compound is 140.22 g/mol.

Molecular Structure Analysis

The molecular structure of 1-Allylcyclohexanol consists of a cyclohexanol ring with an allyl group attached. The InChI representation of the molecule is InChI=1S/C9H16O/c1-2-6-9(10)7-4-3-5-8-9/h2,10H,1,3-8H2.

Physical And Chemical Properties Analysis

1-Allylcyclohexanol has a density of 0.9±0.1 g/cm³, a boiling point of 190.6±9.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.8 mmHg at 25°C. It has a molar refractivity of 42.9±0.3 cm³ and a polar surface area of 20 Ų.

Scientific Research Applications

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Safety And Hazards

1-Allylcyclohexanol is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity.

Synthesis routes and methods I

Procedure details

A solution of allyl magnesium bromide in diethyl ether (1 M, 53 mL, 53 mmol) was added dropwise to a solution of cyclohexanone (5.00 mL, 48.2 mmol) in diethyl ether at 0° C. The cloudy white reaction mixture was allowed to stir at rt overnight. The reaction was quenched with saturated aqueous NH4Cl (100 mL) and diluted with water (20 mL) and diethyl ether (50 mL). The mixture was transferred to a separatory funnel and the layers were separated. The aqueous layer was extracted with diethyl ether (2×50 mL). The combined organic layers were washed with brine (100 mL), dried over MgSO4, filtered, and concentrated to afford a 1-allylcyclohexanol as a colorless oil (6.97, 103%) that contained a small amount of diethyl ether.

Synthesis routes and methods II

Procedure details

1.94 ml of a 1.4-molar solution of n-butyllithium (2.71 mmol) in pentane were added dropwise at 0° C. under argon for 2 minutes to a stirred solution of 500 mg (2.71 mmol) 3-tert-butyl-2,2-dimethylhex-5-en-3-ol in 4 ml THF. The solution obtained was stirred for 15 minutes, and then a solution of 610 mg (2.71 mmol) ZnBr2 in 2 ml THF and 280 μl (2.71 mmol) cyclohexanone were added. The reaction mixture was stirred for 4 hours and heated to room temperature. Subsequently, it was processed analogous to Example 1. The raw product obtained was cleaned by means of a silica column with 20% diethyl ether/light gasoline. There was obtained the alcohol as a colorless oil.